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Compound of Interest

Compound Name: 2-(2-Hydroxyethoxy)benzoic acid

CAS No.: 55211-84-2

Cat. No.: B1274192

Get Quote

This document provides a comprehensive guide for the synthesis of 2-(2-
hydroxyethoxy)benzoic acid, a valuable intermediate in pharmaceutical and materials

science research. The protocol detailed herein is based on the principles of the Williamson

ether synthesis, a robust and widely applicable method for the formation of ethers. This guide is

intended for researchers, scientists, and drug development professionals, offering not only a

step-by-step procedure but also the underlying chemical principles and safety considerations

essential for successful and safe execution.

Introduction
2-(2-Hydroxyethoxy)benzoic acid is an organic compound of interest due to its bifunctional

nature, possessing both a carboxylic acid and a primary alcohol moiety. This unique structure

makes it a versatile building block in the synthesis of more complex molecules, including

polymers and active pharmaceutical ingredients. The Williamson ether synthesis provides a

reliable route to this compound, proceeding via a bimolecular nucleophilic substitution (SN2)

mechanism. In this reaction, the phenoxide of salicylic acid acts as a nucleophile, attacking the

electrophilic carbon of 2-chloroethanol to form the desired ether linkage.
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Reaction Scheme
The overall transformation for the synthesis of 2-(2-hydroxyethoxy)benzoic acid is depicted

below:

Reactants

Products

Salicylic Acid Sodium SalicylateDeprotonation

+ NaOH

2-(2-Hydroxyethoxy)benzoic acidSN2 Attack

+ 2-Chloroethanol

+ NaCl

Click to download full resolution via product page

Caption: General reaction scheme for the synthesis of 2-(2-Hydroxyethoxy)benzoic acid.
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Reagent/Material Grade Supplier Notes

Salicylic Acid Reagent Sigma-Aldrich ---

Sodium Hydroxide

(NaOH)
Reagent Fisher Scientific Pellets or solution

2-Chloroethanol Reagent Sigma-Aldrich Highly Toxic

Hydrochloric Acid

(HCl)
Concentrated Fisher Scientific For acidification

Diethyl Ether ACS Grade VWR For extraction

Anhydrous

Magnesium Sulfate

(MgSO₄)

Reagent Sigma-Aldrich For drying

Water Deionized ---
For workup and

recrystallization

Equipment
Round-bottom flask with reflux condenser

Heating mantle with stirrer

Separatory funnel

Büchner funnel and filter flask

Rotary evaporator

Melting point apparatus

Standard laboratory glassware (beakers, graduated cylinders, etc.)

Personal Protective Equipment (PPE): safety goggles, lab coat, nitrile gloves
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This protocol is designed for the synthesis of 2-(2-hydroxyethoxy)benzoic acid on a

laboratory scale.

Part 1: Formation of Sodium Salicylate
Preparation of Sodium Hydroxide Solution: In a well-ventilated fume hood, prepare a 2 M

solution of sodium hydroxide by dissolving 8.0 g of NaOH pellets in 100 mL of deionized

water. Caution: The dissolution of NaOH is highly exothermic. Add the pellets to water slowly

and with constant stirring. Allow the solution to cool to room temperature.

Reaction Setup: To a 250 mL round-bottom flask equipped with a magnetic stir bar, add 13.8

g (0.1 mol) of salicylic acid.

Deprotonation: Slowly add the prepared 2 M NaOH solution to the round-bottom flask

containing the salicylic acid. Stir the mixture at room temperature for 30 minutes to ensure

complete formation of the sodium salicylate salt. The salicylic acid will dissolve as the salt is

formed.

Part 2: Williamson Ether Synthesis
Addition of 2-Chloroethanol: To the solution of sodium salicylate, add 8.86 g (0.11 mol) of 2-

chloroethanol. Extreme Caution: 2-Chloroethanol is highly toxic and should be handled with

appropriate personal protective equipment in a fume hood.

Reflux: Attach a reflux condenser to the round-bottom flask and heat the reaction mixture to

a gentle reflux using a heating mantle. Maintain the reflux for 4-6 hours. The progress of the

reaction can be monitored by Thin Layer Chromatography (TCC).

Cooling: After the reflux period, turn off the heat and allow the reaction mixture to cool to

room temperature.

Part 3: Work-up and Purification
Acidification: Once cooled, transfer the reaction mixture to a beaker and slowly add

concentrated hydrochloric acid dropwise with stirring until the solution is acidic (pH ~2),

which can be checked with litmus paper. A white precipitate of the crude 2-(2-
hydroxyethoxy)benzoic acid should form.
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Isolation of Crude Product: Cool the mixture in an ice bath for 30 minutes to ensure complete

precipitation. Collect the crude product by vacuum filtration using a Büchner funnel. Wash

the solid with a small amount of cold deionized water to remove any inorganic salts.

Extraction (Optional): For a more thorough purification, the acidic aqueous solution can be

extracted with diethyl ether (3 x 50 mL). The combined organic layers are then washed with

brine, dried over anhydrous magnesium sulfate, and the solvent is removed under reduced

pressure to yield the crude product.

Recrystallization: The crude product can be further purified by recrystallization. While a

specific solvent system for this compound is not widely reported, a common solvent for

benzoic acid derivatives is hot water or an ethanol/water mixture.[1][2] Dissolve the crude

solid in a minimal amount of boiling water. If the solid does not fully dissolve, add small

portions of hot ethanol until a clear solution is obtained. Allow the solution to cool slowly to

room temperature, and then in an ice bath to induce crystallization.

Final Product Collection: Collect the purified crystals by vacuum filtration, wash with a small

amount of cold water, and dry in a desiccator or a vacuum oven at low heat.

Characterization
The identity and purity of the synthesized 2-(2-hydroxyethoxy)benzoic acid should be

confirmed by analytical techniques.

Property Expected Value

Appearance White to off-white solid

Molecular Formula C₉H₁₀O₄

Molecular Weight 182.17 g/mol [3]

Melting Point Approximately 220 °C[4]

Further characterization can be performed using:

¹H NMR and ¹³C NMR Spectroscopy: To confirm the chemical structure.
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Infrared (IR) Spectroscopy: To identify the characteristic functional groups (O-H, C=O, C-O).

Mass Spectrometry: To determine the molecular weight of the compound.

Safety Precautions
This synthesis involves the use of hazardous chemicals and should only be performed by

trained personnel in a well-ventilated fume hood.

Sodium Hydroxide (NaOH): Corrosive and can cause severe skin burns and eye damage.[5]

[6] Always wear appropriate PPE, including gloves and safety goggles. Handle solid NaOH

with care to avoid generating dust.

2-Chloroethanol:Highly toxic and flammable. It is fatal if swallowed, in contact with skin, or if

inhaled.[7] Handle only in a chemical fume hood with appropriate PPE, including chemical-

resistant gloves and a lab coat. Ensure there are no ignition sources nearby.

Hydrochloric Acid (HCl): Concentrated HCl is corrosive and can cause severe burns. Handle

with care and appropriate PPE.

Diethyl Ether: Highly flammable. Use in a well-ventilated area away from any ignition

sources.

Workflow Diagram

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 10 Tech Support

https://people.chem.umass.edu/samal/269/cryst2.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/2-_2-Hydroxyethyl_benzoic-acid
https://cactus.utahtech.edu/smblack/chemlabs/Williamson_Ether_Synthesis.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1274192?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

Deprotonation of Salicylic Acid with NaOH

Williamson Ether Synthesis with 2-Chloroethanol under Reflux

Acidification, Precipitation, and Filtration

Recrystallization from Hot Water/Ethanol

Characterization (MP, NMR, IR, MS)

End Product

Click to download full resolution via product page

Caption: Step-by-step workflow for the synthesis of 2-(2-Hydroxyethoxy)benzoic acid.

Discussion
The Williamson ether synthesis is a reliable method for preparing ethers, especially from

phenols which are readily deprotonated to form the nucleophilic phenoxide. The choice of a

strong base like sodium hydroxide is sufficient to deprotonate the acidic phenolic proton of
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salicylic acid. The subsequent SN2 reaction with 2-chloroethanol proceeds to form the desired

ether.

The work-up procedure is critical for isolating the product. Acidification is necessary to

protonate the carboxylate and precipitate the less soluble carboxylic acid. Recrystallization is a

powerful technique for purifying the solid product, removing any unreacted starting materials or

byproducts. The choice of recrystallization solvent is crucial; an ideal solvent will dissolve the

compound when hot but not when cold, allowing for the formation of pure crystals upon cooling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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